6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-methyl-2-[[1-(6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C16H18N6O/c1-10-3-4-14(23)22(20-10)8-12-6-21(7-12)16-15-13(17-9-18-16)5-11(2)19-15/h3-5,9,12,19H,6-8H2,1-2H3
• InChI Key: XMYLGWVMIPPXCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CN(C2)C3=NC=NC4=C3NC(=C4)C
• Molecular Formula: C16H18N6O
• Molecular Weight: 310.35 g/mol
• CAS No.: 2199653-77-3

Description

This compound is a heterocyclic organic molecule featuring three distinct structural motifs:

• Pyrrolo[3,2-d]pyrimidine core: A fused bicyclic system with a pyrrole ring (five-membered, nitrogen-containing) attached to a pyrimidine ring (six-membered, two nitrogen atoms). The 6-methyl substituent on this core may enhance steric stability or modulate electronic properties .
• Azetidine linker: A four-membered saturated ring containing one nitrogen atom, which serves as a conformationally constrained bridge. Azetidines are known to improve metabolic stability compared to larger cyclic amines .
• 2,3-Dihydropyridazin-3-one moiety: A partially unsaturated six-membered ring with two adjacent nitrogen atoms and a ketone group. This moiety is often associated with hydrogen-bonding interactions in biological targets .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and has been identified as a promising target for cancer treatment.

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition disrupts the normal progression of the cell cycle, leading to a halt in cell division.

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, specifically the transition from the G1 phase to the S phase. This disruption can lead to cell cycle arrest, preventing the cell from dividing and potentially leading to cell death. The downstream effects of this disruption can vary depending on the specific characteristics of the cell, but they often include apoptosis, or programmed cell death.

Pharmacokinetics

Most of the synthesized compounds were predicted to have good pharmacokinetics properties in a theoretical kinetic study. The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties would need to be studied in more detail to fully understand their impact on the compound’s bioavailability.

Result of Action

The primary result of the compound’s action is the inhibition of cell division, which can lead to cell death. This can have a significant impact on the growth of cancer cells, making the compound a potential candidate for cancer treatment.

Biological Activity

The compound 6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one is a derivative of pyrrolo[3,2-d]pyrimidine and has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including mechanisms of action, therapeutic potential, and safety profiles.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{18}N_{4}O$. The structure features a pyrrolo[3,2-d]pyrimidine core, which is known for its diverse biological activities. The presence of the azetidine moiety is also significant as it may influence the compound's pharmacokinetic properties.

Research indicates that compounds similar to this one exhibit various mechanisms of action, particularly in inhibiting specific enzymes and pathways involved in disease processes. For instance:

• Dipeptidyl Peptidase IV (DPP-IV) Inhibition : Compounds related to pyrrolo[3,2-d]pyrimidines have shown promising results as DPP-IV inhibitors. E3024, a related compound, demonstrated effective inhibition with an IC50 value around 100 nM and exhibited anti-diabetic effects in preclinical studies by reducing glucose levels and increasing insulin secretion .

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrimidine derivatives. For example:

• In vitro Studies : Compounds derived from pyrrolo[3,2-d]pyrimidine have shown significant cytotoxic effects against various cancer cell lines. One study reported IC50 values ranging from 0.87 to 12.91 µM against MCF-7 and MDA-MB-231 breast cancer cells, indicating superior growth inhibition compared to standard chemotherapeutics like 5-Fluorouracil (5-FU) .

Antiviral Properties

Pyrimidines have also been investigated for their antiviral properties:

• HIV Inhibition : Certain derivatives demonstrated potent activity against HIV strains with EC50 values as low as 3.43 nM, suggesting potential use in antiviral therapies .

Case Studies

• E3024 DPP-IV Inhibitor Study :
  • Objective : To evaluate the pharmacological profile of E3024.
  • Findings : E3024 was found to be a selective DPP-IV inhibitor with a favorable safety profile in rat models. It effectively reduced glucose excursions post-glucose load without inducing hypoglycemia .
• Anticancer Activity Assessment :
  • Objective : To assess the growth inhibition of pyrrolo[3,2-d]pyrimidine derivatives on cancer cell lines.
  • Results : The compounds exhibited significant cytotoxicity with enhanced selectivity indices compared to traditional agents .

Safety and Toxicology

Preclinical studies indicate that the compound exhibits a good safety profile:

• In toxicological assessments conducted on rats at doses up to 750 mg/kg, no notable adverse effects were observed . This suggests that the compound could be a viable candidate for further development.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of this compound can be contextualized against analogous heterocyclic systems documented in the literature. Below is a comparative analysis based on the provided evidence:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents/Linkers	Potential Implications	Reference
6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one	Pyrrolo[3,2-d]pyrimidine + dihydropyridazinone	6-methyl (pyrimidine), azetidine linker	Enhanced rigidity, potential kinase binding	N/A
5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-6-methyl-3-phenyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidin-7(6H)-one (Fig. 19)	Thiazolo[4,5-d]pyrimidine	4-chlorophenyl, thioether, thioxo group	Electron-withdrawing effects, possible redox activity
6-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one	Dihydropyridazinone + oxadiazole	Pyrazinyl-oxadiazole	Improved solubility via polar oxadiazole
3-methyl-5-(pyrrolidin-2-yl)-2,5-dihydrofuran-2-one	Dihydrofuranone + pyrrolidine	Methyl, pyrrolidine	Conformational flexibility, chiral centers

Key Observations:

Core Heterocycles: The pyrrolo[3,2-d]pyrimidine core in the target compound distinguishes it from simpler pyrimidine derivatives (e.g., thiazolo[4,5-d]pyrimidine in Fig. 19) by offering a fused bicyclic system, which may enhance binding to hydrophobic pockets in proteins . The 2,3-dihydropyridazin-3-one moiety shares partial saturation with the dihydrofuranone in , but the presence of two adjacent nitrogen atoms likely confers stronger hydrogen-bonding capacity.

The 6-methyl group on the pyrimidine core is a common feature in both the target compound and Fig. 19 , suggesting a role in steric shielding or metabolic stability.

Functional Group Diversity :

• The thioether and thioxo groups in Fig. 19 introduce sulfur atoms, which may participate in covalent interactions or redox chemistry, unlike the oxygen-dominated functionalities in the target compound.
• The oxadiazole in is a polar heterocycle that could enhance aqueous solubility, a feature absent in the target compound’s structure.

Research Findings (Theoretical Implications):

• Kinase Inhibition Potential: The pyrrolopyrimidine scaffold is prevalent in kinase inhibitors (e.g., Janus kinase inhibitors). The azetidine linker may mimic ATP’s ribose moiety, while the dihydropyridazinone could compete with phosphate groups .
• SAR Limitations : Without explicit activity data, these comparisons remain speculative. For example, the thioxo group in Fig. 19 might confer undesired reactivity in vivo.

Notes on Evidence Limitations

The provided evidence lacks direct pharmacological or physicochemical data (e.g., IC50, LogP, solubility) for the target compound or its analogs. Structural comparisons are thus inferred from known heterocyclic chemistry principles. Further experimental studies are required to validate these hypotheses.